Cas no 134179-40-1 (TBDMS-PEG4-OH)

TBDMS-PEG4-OH is a polyethylene glycol (PEG)-based linker featuring a tert-butyldimethylsilyl (TBDMS) protecting group at one terminus and a hydroxyl (-OH) group at the other. The TBDMS group provides stability and selective deprotection capabilities, making it useful in organic synthesis and bioconjugation applications. The PEG4 spacer enhances solubility and flexibility, facilitating controlled spacing between functional groups. This compound is particularly valuable in peptide and oligonucleotide synthesis, where protecting group strategies and hydrophilic linkers are essential. Its well-defined structure and compatibility with standard coupling reagents ensure reliable performance in complex molecular assemblies. The product is commonly employed in drug discovery and materials science for constructing tailored biomolecular architectures.

TBDMS-PEG4-OH structure

Product Name:TBDMS-PEG4-OH

CAS No:134179-40-1

MF:C₁₄H₃₂O₅Si

MW:308.486386299133

MDL:MFCD25424114

CID:1242967

PubChem ID:329767337

Update Time:2025-06-08

TBDMS-PEG4-OH Chemical and Physical Properties

Names and Identifiers

- 4,7,10,13-Tetraoxa-3-silapentadecan-15-ol, 2,2,3,3-tetramethyl-
- 13,13,14,14-Tetramethyl-3,6,9,12-tetraoxa-13-sila-1-pentadecanol
- 2-[2-[2-[2-[(tert-Butyldimethylsilanyl)oxy]ethoxy]ethoxy]ethoxy]ethanol
- 2,2,3,3-Tetramethyl-4,7,10,13-tetraoxa-3-silapentadecan-15-ol
- 2-[2-(2-TBDMSO-ethoxy)ethoxy]ethoxy]ethanol
- TBDMS-PEG4-OH
- W13670
- TBDMS-PEG4-alcohol
- SCHEMBL2832489
- 2-[2-[2-[2-(tert-Butyldimethylsilyloxy)ethoxy]ethoxy]ethoxy]ethanol
- 134179-40-1
- MFCD25424114
- CS-0035582
- 2-{2-[2-(2-(tert-Butyl-dimethyl-silanyloxy) -ethoxy]-ethoxy}-ethoxy)-ethanol
- DTXSID401170743
- Tetraethylene glycol mono(tert-butyl dimethylsilyl)ether
- TBDMS-PEG5
- DA-78232
- BS-52447
- AKOS040742687
- 2-{2-[2-(2-(tert-Butyl-dimethyl-silanyloxy)-ethoxy]-ethoxy}-ethoxy)-ethanol
- 3,6,9,12-Tetraoxa-13-silapentadecan-1-ol, 13,13,14,14-tetramethyl-
- HY-W042579
- 2-(2-{2-[2-(tert-Butyl-dimethyl-silanyloxy)-ethoxy]-ethoxy}-ethoxy)-ethanol
- C14H32O5Si
- 13,13,14,14-Tetramethyl-3,6,9,12-tetraoxa-13-silapentadecan-1-ol
- Tetraethylene glycol, TBDMS derivative
- 13,13,14,14-Tetramethyl-3,6,9,12-tetraoxa-13-sila-1-pentadecanol, 97%
- SY125157
- tert-Butyldimethylsilyl tetragol
- BP-21717
- Tetraethylene glycol, mono(tert-butyldimethylmethyl)silyl ether
- SB67160
- 2-[2-[2-[2-[tert-butyl(dimethyl)silyl]oxyethoxy]ethoxy]ethoxy]ethanol
- MDL： MFCD25424114
- Inchi： 1S/C14H32O5Si/c1-14(2,3)20(4,5)19-13-12-18-11-10-17-9-8-16-7-6-15/h15H,6-13H2,1-5H3
- InChI Key： KZFZMISGZPOLJM-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C(C)(C)C)OCCOCCOCCOCCO

Computed Properties

Exact Mass: 308.20196
Monoisotopic Mass: 308.20190065g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 13
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.2Å²

Experimental Properties

Density: 0.959 g/mL at 25 °C
Boiling Point: 330-338 °C/760 mmHg
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
Refractive Index: n20/D 1.447
PSA: 57.15

TBDMS-PEG4-OH Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301-H315
Warning Statement： P301+P310
Hazardous Material transportation number：UN 2810 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 25-38
Safety Instruction： 45
Hazardous Material Identification：

TBDMS-PEG4-OH Pricemore >>

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